(S)-Methyl 2-(6-chloro-2-oxo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazin-3-yl)acetate

• IUPAC Name: methyl 2-[(3S)-6-chloro-2-oxo-3,4-dihydro-1H-pyrido[2,3-b]pyrazin-3-yl]acetate
• InChI: InChI=1S/C10H10ClN3O3/c1-17-8(15)4-6-10(16)13-5-2-3-7(11)14-9(5)12-6/h2-3,6H,4H2,1H3,(H,12,14)(H,13,16)/t6-/m0/s1
• InChI Key: VYFWYOFPIWFTKG-LURJTMIESA-N
• Canonical SMILES: COC(=O)CC1C(=O)NC2=C(N1)N=C(C=C2)Cl
• Isomeric SMILES: COC(=O)C[C@H]1C(=O)NC2=C(N1)N=C(C=C2)Cl
• Molecular Formula: C10H10ClN3O3
• Molecular Weight: 255.66 g/mol

Description

(S)-Methyl 2-(6-chloro-2-oxo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazin-3-yl)acetate, also known as MCP, is a small molecule that has been studied for its potential applications in the field of medicinal chemistry. MCP has been the subject of numerous scientific studies, due to its ability to act as a ligand for various receptors in the body. Its structure is similar to that of other small molecules, such as benzene, but it has a unique chemical makeup that makes it a useful tool in medicinal chemistry. MCP has been used in a variety of research applications, including drug discovery, pharmacology, and biochemistry.

Scientific Research Applications

Nuclear Magnetic Resonance Studies

The parent compound pyrido[2,3-b]pyrazine, closely related to (S)-Methyl 2-(6-chloro-2-oxo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazin-3-yl)acetate, has been studied for its 13C NMR spectral data. These studies, including derivatives with various substituents like chloro, amino, oxo, and methyl, help in understanding the structural and electronic properties of these compounds (Nagel et al., 1979).

Synthesis of Novel Compounds

Research into the synthesis of novel annelated 2-oxopiperazines involving compounds structurally similar to (S)-Methyl 2-(6-chloro-2-oxo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazin-3-yl)acetate has been conducted. These studies are crucial for the development of new molecules with potential biological activities (Svetlana et al., 2015).

Development of Antihypertensive Agents

Ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylates, structurally related to the queried compound, have been synthesized with the expectation of them having antihypertensive activity. This indicates a potential area of pharmaceutical application for related compounds (Kumar & Mashelker, 2006).

Heterocyclic Chemistry

Research in heterocyclic chemistry, involving the synthesis of 6-Amino-5-R2-7-(6-R1-4-oxo-3,4-dihydro-2-quinazolyl)-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitriles, demonstrates the versatility of pyrazine derivatives in creating diverse heterocyclic systems. This kind of research expands the chemical space for potential drug development and other applications (Volovenko & Dubinina, 2002).

Convenient Synthetic Methodologies

Studies focusing on convenient synthetic methods for pyrido[2,3-b]-pyrazines highlight the ongoing efforts to streamline the synthesis of such compounds, which is vital for their application in various scientific research fields (Couture & Grandclaudon, 1991).